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Compound of Interest

Compound Name: 6-bromo-1H-indene

Cat. No.: B1280595 Get Quote

An In-depth Technical Overview of 6-bromo-1H-indene

This technical guide provides essential information regarding the chemical properties of 6-
bromo-1H-indene, a compound of interest for researchers and professionals in the field of

drug development and organic synthesis.

Core Chemical Data
The fundamental molecular properties of 6-bromo-1H-indene are summarized below. This

data is crucial for stoichiometric calculations, analytical characterization, and experimental

design.

Property Value Citations

Molecular Formula C9H7Br [1]

Molecular Weight 195.06 g/mol [1]

CAS Number 33065-61-1 [2]
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Chemical Identity of 6-bromo-1H-indene
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Caption: Relationship between the chemical name, molecular formula, and molecular weight.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 6-bromo-1H-
indene are typically specific to the objectives of a particular research study and are best

sourced from peer-reviewed scientific literature and established chemical synthesis databases.

These resources provide the necessary context and procedural details for reproducibility. For

specific applications, consulting primary literature is highly recommended to obtain validated

methodologies.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information detailing specific signaling pathways

modulated by 6-bromo-1H-indene or its direct applications in drug development. The

biological activity of novel compounds is an active area of research, and information would

primarily be found in specialized pharmacology and medicinal chemistry journals. As such,

diagrams of signaling pathways involving this specific molecule are not available at this time.

This document serves as a foundational resource. For more in-depth applications and

experimental procedures, a thorough review of relevant scientific literature is advised.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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